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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d4

Cat. No.: B12423633 Get Quote

This technical guide provides an in-depth overview of 3-Hydroxy desloratadine-d4, a

deuterated analog of the active metabolite of Desloratadine. Designed for researchers,

scientists, and drug development professionals, this document covers its procurement,

technical specifications, and application in bioanalytical methods. 3-Hydroxy desloratadine-d4
serves as a critical internal standard for the accurate quantification of 3-Hydroxy desloratadine

in biological matrices, ensuring precision in pharmacokinetic and metabolic studies.[1]

Supplier and Pricing Information
The procurement of high-purity reference standards is a critical first step in analytical research.

Several chemical suppliers offer 3-Hydroxy desloratadine-d4. Pricing and availability can

vary, and it is recommended to contact suppliers directly for the most current information.
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Supplier Website
Available
Quantities

Pricing Notes

Clearsynth --INVALID-LINK--

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

Login required to

view price

Accompanied by

a Certificate of

Analysis.[2]

Simson Pharma --INVALID-LINK-- Custom Request a quote

Accompanied by

a Certificate of

Analysis.

MyBioSource --INVALID-LINK-- 0.5 mg, 5x0.5 mg

$935 (0.5 mg),

$4,030 (5x0.5

mg)

Chemical Purity:

98%, Isotopic

Purity: 99.1%.[3]

[4]

MedchemExpres

s
--INVALID-LINK-- Custom Request a quote

Labeled as a

research-use-

only compound.

[5]

LGC Standards --INVALID-LINK-- 1 mg, 5 mg Request a quote
Provides Safety

Data Sheet.[6]

Veeprho --INVALID-LINK-- Custom Request a quote
Available in

stock.[1]

Amzeal

Research
--INVALID-LINK-- Custom Request a quote

Provides catalog

number AM-

A15247.[7]

Pharmaffiliates --INVALID-LINK-- Custom Request a quote

Catalogue No.:

PA STI 048550.

[8]

Technical Specifications
Accurate characterization of the reference standard is essential for reliable experimental

results. The key technical data for 3-Hydroxy desloratadine-d4 is summarized below.
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Parameter Value Source(s)

CAS Number 1246819-99-7 [1][2][6][7][8][9]

Molecular Formula C₁₉H₁₅D₄ClN₂O [1][2][7][8]

Molecular Weight ~330.84 g/mol [2][8]

IUPAC Name

8-chloro-11-(piperidin-4-

ylidene-2,2,6,6-d4)-6,11-

dihydro-5H-

benzo[3]cyclohepta[1,2-

b]pyridin-3-ol

[1][7]

Synonyms
3-Hydroxydesloratadine-d4;

Sch 45581-d4
[1]

Storage -20°C for long-term storage [2][3]

Purity
Chemical Purity: ≥98%;

Isotopic Purity: ≥99%
[4]

Metabolic Pathway of Desloratadine
Desloratadine is an active metabolite of loratadine and is itself extensively metabolized in the

liver.[10][11] The primary active metabolite is 3-Hydroxydesloratadine.[10][12] This conversion

follows a specific sequence involving N-glucuronidation by the enzyme UGT2B10, followed by

3-hydroxylation via CYP2C8, and subsequent non-enzymatic deconjugation.[12] 3-

Hydroxydesloratadine is then further inactivated through glucuronidation.[10][11]
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Metabolic pathway of Desloratadine to 3-Hydroxydesloratadine.

Experimental Protocols
3-Hydroxy desloratadine-d4 is primarily used as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays for the simultaneous
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quantification of desloratadine and 3-hydroxydesloratadine in biological samples like human

plasma.[13]

LC-MS/MS Method for Quantification in Human Plasma
This protocol is adapted from a validated method for the simultaneous determination of

desloratadine and its active metabolite.[13]

1. Sample Preparation (Liquid-Liquid Extraction):

To a plasma sample, add the internal standards: [(²)H₄]desloratadine and [(²)H₄]3-OH

desloratadine.

Perform liquid-liquid extraction using ethyl ether.

Evaporate the organic layer and reconstitute the residue in the mobile phase.

2. Chromatographic Conditions:

HPLC System: Standard HPLC system capable of gradient elution.

Column: CAPCELL PAK C18, 5 µm, 50 mm x 2.0 mm (e.g., from Shiseido).

Mobile Phase: A mixture of 5mM ammonium formate in water, methanol, and acetonitrile

(50:30:20, v/v/v).

Flow Rate: Typically 0.2-0.4 mL/min.

Injection Volume: 10-20 µL.

3. Mass Spectrometry Conditions:

Mass Spectrometer: A tandem mass spectrometer (e.g., Sciex API 3000).

Ionization Mode: Positive ion electrospray ionization (ESI+).

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for desloratadine, 3-hydroxydesloratadine, and their deuterated internal

standards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17936534/
https://pubmed.ncbi.nlm.nih.gov/17936534/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Calibration and Quantification:

Prepare calibration standards and quality control samples by spiking blank plasma with

known concentrations of the analytes and internal standards.

Construct a calibration curve over a suitable concentration range (e.g., 0.05-10 ng/mL).[13]

A quadratic regression with a weighting factor of 1/concentration is often used for the best fit.

[13]

Bioanalytical Workflow Using a Deuterated Internal
Standard
The use of a stable isotope-labeled internal standard like 3-Hydroxy desloratadine-d4 is the

gold standard in quantitative bioanalysis. It corrects for variability during sample preparation

and analysis, leading to higher accuracy and precision.
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Typical workflow for bioanalysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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